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Compound of Interest

2-(5-Amino-2-
Compound Name:

methylphenyl)ethanol
Cat. No.: B8587689

Get Quote

Executive Summary & Compound Profile

Target Molecule: 2-(5-Amino-2-methylphenyl)ethanol CAS Number: 29085-69-6 Molecular
Formula: C

H
NO Molecular Weight: 151.21 g/mol IUPAC Synonym: 3-(2-Hydroxyethyl)-4-methylaniline[1]

Structural Context: The molecule consists of a toluene core substituted at the ortho position
(relative to methyl) with a 2-hydroxyethyl chain and at the meta position (relative to methyl) with
an amine group. This specific substitution pattern creates a unique electronic environment
where the amine (strong donor) and the alkyl groups (weak donors) cooperatively influence the
aromatic ring's electron density.

Synthesis & Structural Logic

To understand the impurities and spectral signals, one must recognize the likely synthetic
origin. The compound is typically accessible via the nitration of 2-methylphenethyl alcohol

followed by selective reduction.
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Synthesis & Fragmentation Workflow

2-Methylphenethyl Alcohol - Nitration o | 2-(2-Methyl-5-nitrophenyl)ethanol - Reduction o | 2-(5-Amino-2-methylphenyl)ethanol
(Precursor) 1 (HNO3/H2S04) = (Intermediate) "1 (H2/Pd-C or Fe/HCI) = (Target)

Click to download full resolution via product page

Caption: Figure 1. Likely synthetic pathway involving electrophilic aromatic substitution followed
by nitro-reduction.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile is defined by the asymmetry introduced by the 1,2,5-substitution pattern. The
amine group at position 5 significantly shields the adjacent aromatic protons.

H NMR Data (400 MHz, DMSO- )

Note: Chemical shifts are theoretical estimates based on substituent additivity rules (Curphy-
Morrison) and analogous structures.
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C NMR Data (100 MHz, DMSO- )

The carbon spectrum should display 9 distinct signals:

Aromatic C-N (C5): ~146 ppm (Deshielded by N).

e Aromatic C-R (C1, C2): ~135 ppm (Quaternary carbons).
e Aromatic C-H (C3): ~130 ppm.

e Aromatic C-H (C6): ~115 ppm (Shielded).

e Aromatic C-H (C4): ~112 ppm (Shielded).

e Aliphatic C-O: ~61 ppm.

e Benzylic C: ~36 ppm.

Methyl C: ~18 ppm.

Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a rapid fingerprinting tool. The presence of both hydroxyl and amine
groups creates a complex region >3000 cm
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)
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3300 - 3450 (©-H) _ P (s ym)
superimposed on the broad
(N-H)
OH stretch.
Aliphatic C-H stretching
2850 - 2950 C-H
(C-H) (Methyl and Ethyl groups).
N-H scissoring (Amine
1620 N-H .
(N-H) bending).
1580 - 1600 Aromatic ring skeletal
(€=C) vibrations.
Primary alcohol C-O stretch.
1050 c-0 _ .
(C-0) Strong intensity.
Out-of-plane bending for 1,2,4-
800 - 850 (C-H) trisubstituted benzene

(approximate).[1]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides structural evidence through

characteristic fragmentation.

lonization Mode: Electron Impact (El, 70 eV) or ESI+.

Key Fragmentation Pathways

e Molecular lon (M

):

151 (Base peak or strong intensity in ESI).
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¢ Loss of Water [M - 18]

133. Characteristic of alcohols.

¢ Benzylic Cleavage [M - 31]

120. Loss of
CH
OH to form a stabilized tropylium-like cation.[1]
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91. Further degradation of the aromatic core.

Molecular lon
[M]+ m/z 151

- CH20H (31)

[M - H20]+
m/z 133

Tropylium lon
m/z 91

Click to download full resolution via product page

Caption: Figure 2. Predicted mass spectrometry fragmentation tree for 2-(5-amino-2-

methylphenyl)ethanol.
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Experimental Protocols
A. Sample Preparation for NMR

Solvent Selection: Use DMSO-

(0.6 mL) for optimal solubility of the polar amino-alcohol. CDCI
may be used but -OH/-NH

peaks may broaden or disappear.[1]

Concentration: Dissolve ~10 mg of sample. Filter through a cotton plug if any turbidity
remains.

Reference: Calibrate to residual DMSO pentet at 2.50 ppm (

H) or 39.5 ppm (

C).

B. Sample Preparation for IR (KBr Pellet)

Ratio: Mix 1-2 mg of solid sample with ~200 mg of spectroscopic grade KBr.

Grinding: Grind in an agate mortar until a fine, uniform powder is achieved (prevents
scattering).

Compression: Press at 8-10 tons for 2 minutes to form a transparent disc.

Blank: Run a background scan with a pure KBr pellet first.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]

o To cite this document: BenchChem. [Technical Guide: Spectroscopic Data of 2-(5-Amino-2-
methylphenyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8587689/docs#technical-guide-spectroscopic-data-
of-2-5-amino-2-methylphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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